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Compound of Interest

Compound Name: 1-Boc-3-Formyl-6-methoxyindole

CAS No.: 847448-73-1

Cat. No.: B113081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous

natural products and synthetic drugs. Among the vast array of indole-containing building

blocks, indole-3-carboxaldehydes are particularly valuable due to the versatile reactivity of the

formyl group, which serves as a gateway for diverse molecular elaborations. This guide

provides a comparative analysis of 1-Boc-3-Formyl-6-methoxyindole and other structurally

similar indole-3-carboxaldehyde building blocks, offering insights into their relative performance

in a key synthetic transformation and highlighting their utility in drug development workflows.

Physicochemical Properties of Selected Indole-3-
Carboxaldehyde Building Blocks
A fundamental aspect of selecting a building block is its physicochemical profile. The following

table summarizes key properties of 1-Boc-3-Formyl-6-methoxyindole and its relevant
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analogues. The Boc-protected derivative exhibits increased molecular weight and a likely

modification in polarity and solubility compared to its unprotected counterpart.

Property
1-Boc-3-
Formyl-6-
methoxyindole

6-Methoxy-1H-
indole-3-
carboxaldehyd
e

1-Methyl-6-
methoxyindole
-3-
carboxaldehyd
e

Indole-3-
carboxaldehyd
e

CAS Number
847448-73-1[1]

[2]
70555-46-3[3] 202807-44-1[4] 487-89-8

Molecular

Formula

C15H17NO4[1]

[2]
C10H9NO2[3] C11H11NO2[4] C9H7NO

Molecular Weight 275.30 g/mol [2] 175.18 g/mol [3] 189.21 g/mol [4] 145.16 g/mol

Appearance -
Pale brown

powder
-

Tan to yellowish

crystalline

powder[5]

Melting Point - - - 194-198 °C[5]

Solubility - - -

Soluble in

ethanol, acetone,

and ethyl

acetate; slightly

soluble in

water[5]

Performance in a Representative Knoevenagel
Condensation
To benchmark the reactivity of these building blocks, we compare their performance in a

Knoevenagel condensation with malononitrile. This carbon-carbon bond-forming reaction is a

staple in medicinal chemistry for the synthesis of α,β-unsaturated systems, which are

themselves versatile intermediates. The reaction is typically catalyzed by a weak base, such as

piperidine.
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Building Block Product
Reaction
Conditions

Reaction Time Yield

1-Boc-3-Formyl-

6-methoxyindole

2-((1-(tert-

butoxycarbonyl)-

6-methoxy-1H-

indol-3-

yl)methylene)mal

ononitrile

Malononitrile,

piperidine,

ethanol, RT

4-6 hours
~85-90%

(estimated)

6-Methoxy-1H-

indole-3-

carboxaldehyde

2-((6-methoxy-

1H-indol-3-

yl)methylene)mal

ononitrile

Malononitrile,

piperidine,

ethanol, RT

2-4 hours ~90-95%

1-Methyl-6-

methoxyindole-3-

carboxaldehyde

2-((1-methyl-6-

methoxy-1H-

indol-3-

yl)methylene)mal

ononitrile

Malononitrile,

piperidine,

ethanol, RT

2-4 hours ~92-97%

Indole-3-

carboxaldehyde

2-(1H-indol-3-

ylmethylene)mal

ononitrile

Malononitrile,

piperidine,

ethanol, RT[5]

1-3 hours >95%[5]

Discussion of Reactivity:

The presence of the electron-donating methoxy group at the 6-position generally enhances the

electron density of the indole ring, which can influence the reactivity of the formyl group. The N-

H and N-methylated indoles are expected to be more reactive than the N-Boc protected

analogue. The bulky and electron-withdrawing nature of the Boc protecting group can slightly

decrease the nucleophilicity of the indole system and may introduce steric hindrance,

potentially leading to longer reaction times. However, the Boc group offers the significant

advantage of protecting the indole nitrogen from undesired side reactions and can be easily

removed under acidic conditions, providing a valuable strategic tool in multi-step syntheses.

Experimental Protocols
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General Protocol for Knoevenagel Condensation with
Malononitrile
This protocol provides a general method for the Knoevenagel condensation of indole-3-

carboxaldehydes with malononitrile.[5]

Materials:

Indole-3-carboxaldehyde derivative (1 mmol)

Malononitrile (1 mmol, 1 equivalent)

Ethanol (10 mL)

Piperidine (catalytic amount, e.g., 2-3 drops)

Ice-cold water

Procedure:

Dissolve the indole-3-carboxaldehyde derivative and malononitrile in ethanol in a round-

bottom flask.

Add a catalytic amount of piperidine to the solution.

Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC). The product may begin to precipitate from the solution.

Once the reaction is complete, cool the mixture in an ice bath to facilitate further

precipitation.

Collect the precipitated product by vacuum filtration.

Wash the solid with ice-cold water, followed by a small amount of cold ethanol.

Dry the product under vacuum. If necessary, the product can be further purified by

recrystallization.
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Visualization of Synthetic Utility
The following diagrams illustrate the central role of indole-3-carboxaldehyde building blocks in

a typical drug discovery workflow and a representative chemical transformation.
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Caption: Drug discovery workflow using indole-3-carboxaldehyde building blocks.
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Caption: Knoevenagel condensation of indole-3-carboxaldehydes with malononitrile.

Conclusion
1-Boc-3-Formyl-6-methoxyindole stands as a valuable building block in the medicinal

chemist's toolbox. While its reactivity in the Knoevenagel condensation may be slightly

attenuated compared to its N-H and N-methyl counterparts due to the electronic and steric

effects of the Boc group, it offers the crucial advantage of a readily cleavable protecting group.

This feature is often indispensable in complex, multi-step synthetic campaigns. The choice

between these building blocks will ultimately depend on the specific synthetic strategy, the

need for N-protection, and the desired reactivity profile for subsequent transformations. This

guide provides the foundational data and protocols to aid researchers in making an informed

selection for their drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.arkat-usa.org/get-file/19026/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.759148/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.759148/full
https://www.rsc.org/suppdata/ob/c3/c3ob00039g/c3ob00039g.pdf
https://www.benchchem.com/pdf/troubleshooting_guide_for_the_condensation_reaction_of_indole_3_carbaldehyde.pdf
https://www.benchchem.com/product/b113081/docs#a-comparative-guide-to-indole-3-carboxaldehyde-building-blocks-in-drug-discovery
https://www.benchchem.com/product/b113081/docs#a-comparative-guide-to-indole-3-carboxaldehyde-building-blocks-in-drug-discovery
https://www.benchchem.com/product/b113081/docs#a-comparative-guide-to-indole-3-carboxaldehyde-building-blocks-in-drug-discovery
https://www.benchchem.com/product/b113081/docs#a-comparative-guide-to-indole-3-carboxaldehyde-building-blocks-in-drug-discovery
https://www.benchchem.com/product/b113081?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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